Cas no 177364-95-3 (2,5-Thiophenedicarboxylic acid, 3,4-bis(phenylmethoxy)-, diethyl ester)

• Product Name: 2,5-Thiophenedicarboxylic acid, 3,4-bis(phenylmethoxy)-, diethyl ester
• CAS No: 177364-95-3
• MF: C₂₄H₂₄O₆S
• MW: 440.508766174316
• CID: 1364052
• PubChem ID: 11647879
• Update Time: 2025-04-20

2,5-Thiophenedicarboxylic acid, 3,4-bis(phenylmethoxy)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylic acid, 3,4-bis(phenylmethoxy)-, diethyl ester
• diethyl 3,4-bis(phenylmethoxy)thiophene-2,5-dicarboxylate
• DTXSID20469993
• 177364-95-3

• Inchi： 1S/C24H24O6S/c1-3-27-23(25)21-19(29-15-17-11-7-5-8-12-17)20(22(31-21)24(26)28-4-2)30-16-18-13-9-6-10-14-18/h5-14H,3-4,15-16H2,1-2H3
• InChI Key： PHTIFMBSWIQBTC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C(=C1C(=O)OCC)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 440.12942
• Monoisotopic Mass: 440.12935965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• PSA: 71.06